Cas no 1105248-97-2 (2-ethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide)

• Product Name: 2-ethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
• CAS No: 1105248-97-2
• MF: C₁₄H₂₂N₄O₄S
• MW: 342.413881778717
• CID: 6420900
• PubChem ID: 30862292
• Update Time: 2025-10-23

2-ethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide
• 1105248-97-2
• F5486-0233
• AKOS024510378
• 2-ethoxy-N-(2-(2-((2-methoxyethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• 2-[3-[(2-ethoxyacetyl)amino]-4,6-dihydrothieno[3,4-c]pyrazol-2-yl]-N-(2-methoxyethyl)acetamide
• VU0644627-1

• Inchi： 1S/C14H22N4O4S/c1-3-22-7-13(20)16-14-10-8-23-9-11(10)17-18(14)6-12(19)15-4-5-21-2/h3-9H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key： JKMONHBKEFSSQS-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(COCC)=O)N(CC(NCCOC)=O)N=2

Computed Properties

• Exact Mass: 342.13617637g/mol
• Monoisotopic Mass: 342.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-ethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide

Comprehensive Overview of 2-ethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide (CAS No. 1105248-97-2)

2-ethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide (CAS 1105248-97-2) is a specialized organic compound with a complex molecular structure, featuring a thieno[3,4-c]pyrazole core. This heterocyclic scaffold is increasingly recognized in pharmaceutical and agrochemical research due to its unique electronic properties and bioactivity potential. The compound's ethoxy and methoxyethyl substituents enhance its solubility profile, making it particularly interesting for drug formulation studies.

Recent literature highlights growing interest in thienopyrazole derivatives as kinase inhibitors, with researchers investigating their potential in targeted therapies. The presence of both carbamoyl and acetamide functional groups in this molecule suggests possible interactions with biological targets through hydrogen bonding. Analytical characterization typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with purity standards often exceeding 98% for research applications.

The synthetic pathway for CAS 1105248-97-2 generally involves multi-step organic reactions, including amide coupling and heterocycle formation. Process optimization studies focus on improving yield while maintaining high stereochemical purity. Stability studies indicate that the compound should be stored under inert atmosphere at temperatures between 2-8°C for long-term preservation, with particular attention to moisture sensitivity due to its carbamoyl moiety.

In material science applications, this compound has shown promise as a building block for organic electronic materials. Its conjugated system and electron-rich thienopyrazole unit contribute to interesting charge transport properties. Researchers are exploring its potential in OLED development and organic photovoltaics, where its solution-processability offers manufacturing advantages.

From a commercial perspective, 2-ethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide is typically supplied in milligram to kilogram quantities by specialty chemical manufacturers. Current market trends show increasing demand for such heterocyclic building blocks in drug discovery programs, particularly in oncology and inflammation research. Pricing varies significantly based on purity grade and batch size, with current GMP-grade material commanding premium prices.

Environmental and safety assessments of this compound follow standard REACH guidelines. While not classified as hazardous under current regulations, proper laboratory precautions including PPE and fume hood use are recommended during handling. Disposal should follow institutional protocols for organic compounds, with particular attention to local regulations regarding nitrogen-containing heterocycles.

Recent patent literature reveals growing intellectual property activity around thieno[3,4-c]pyrazole derivatives, particularly in pharmaceutical applications. Several patent families claim related structures as JAK inhibitors and BTK modulators, indicating potential therapeutic relevance for this chemical scaffold. This has driven increased academic and industrial interest in CAS 1105248-97-2 as a research tool and potential lead compound.

Analytical challenges associated with this compound include its comprehensive characterization in complex matrices. Advanced LC-MS/MS methods have been developed to detect and quantify it in biological samples, with particular attention to its fragmentation patterns. Reference standards are available from several specialty providers, facilitating method validation in various research settings.

The future research directions for this compound appear focused on exploring its structure-activity relationships through systematic derivatization. Computational chemistry approaches, including molecular docking studies, are being employed to predict its binding modes with various biological targets. These studies may unlock new applications in medicinal chemistry and materials science.

For researchers working with 2-ethoxy-N-(2-{[(2-methoxyethyl)carbamoyl]methyl}-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)acetamide, current best practices recommend thorough characterization of each batch, including chiral purity assessment where applicable. The compound's stability in various solvents and under different storage conditions should be verified for specific applications, particularly in long-term biological studies.